Cas no 1001609-88-6 (N/A)

N/A structure
N/A structure
Product Name:N/A
CAS No:1001609-88-6
MF:C25H22O10
MW:482.436188220978
CID:2022441
PubChem ID:24762916
Update Time:2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

    • methyl [(2R,3R,12S)-2-(3,4-dihydroxyphenyl)-3,5,9,10-tetrahydroxy-3,4-dihydro-2H,12H-pyrano[2,3-a]xanthen-12-yl]acetate
    • catiguanin B
    • 1001609-88-6
    • methyl 2-[(2R,3R,12S)-2-(3,4-dihydroxyphenyl)-3,5,9,10-tetrahydroxy-2,3,4,12-tetrahydropyrano[2,3-a]xanthen-12-yl]acetate
    • DTXSID401318020
    • CHEBI:65602
    • Q27134068
    • CHEMBL437966
    • methyl 2-((2R,3R,12S)-2-(3,4-dihydroxyphenyl)-3,5,9,10-tetrahydroxy-2,3,4,12-tetrahydropyrano(2,3-a)xanthen-12-yl)acetate
    • methyl ((2R,3R,12S)-2-(3,4-dihydroxyphenyl)-3,5,9,10-tetrahydroxy-3,4-dihydro-2H,12H-pyrano(2,3-a)xanthen-12-yl)acetate
    • N/A
    • Inchi: 1S/C25H22O10/c1-33-22(32)7-12-11-5-17(29)18(30)9-20(11)34-21-8-15(27)13-6-19(31)24(35-25(13)23(12)21)10-2-3-14(26)16(28)4-10/h2-5,8-9,12,19,24,26-31H,6-7H2,1H3/t12-,19+,24+/m0/s1
    • InChI Key: XECJBJHITROSPL-WSONZKGWSA-N
    • SMILES: O1[C@H](C2C=CC(=C(C=2)O)O)[C@@H](CC2C(=CC3=C(C1=2)[C@@H](CC(=O)OC)C1C=C(C(=CC=1O3)O)O)O)O

Computed Properties

  • Exact Mass: 482.12129689g/mol
  • Monoisotopic Mass: 482.12129689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 166Ų
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